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Compound of Interest

Compound Name: 4-Chloro-2-fluoroaniline

Cat. No.: B1294793

An In-depth Technical Guide to 4-Chloro-2-fluoroaniline

This technical guide provides a comprehensive overview of the core physicochemical
properties of 4-Chloro-2-fluoroaniline, a key intermediate in the synthesis of various
pharmaceuticals and agrochemicals.[1][2] This document is intended for researchers,
scientists, and professionals in the field of drug development and chemical synthesis.

Core Physicochemical Data

The fundamental molecular attributes of 4-Chloro-2-fluoroaniline are summarized below. This
data is essential for stoichiometric calculations in synthetic protocols and for the
characterization of the compound.

Property Value Reference
Molecular Formula CeHsCIFN [11[3114]
Molecular Weight 145.56 g/mol [11[31[41[5]
CAS Number 57946-56-2 [1][4][5]
Appearance I._igr'n yellow to orange clear (4]

liquid
Density 1.311 g/mL at 25 °C [L1[5116]1[7]
Refractive Index n20/D 1.56 [L11051[7]
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Synthesis and Applications

While detailed experimental protocols are proprietary and vary by manufacturer, the primary
synthesis of 4-Chloro-2-fluoroaniline often involves the reduction of 4-Chloro-2-
fluoronitrobenzene.[1] This compound serves as a critical building block in organic synthesis.

Its applications are significant in:

o Pharmaceutical Development: It is a key intermediate in the creation of complex molecules
for targeted therapies.[1][2]

e Agrochemicals: The compound is utilized in the formulation of herbicides and pesticides.[1]

[2]

» Dye Manufacturing: It is also a component in the production of certain dyes and pigments.[1]

[2]

Molecular Identification Workflow

The logical workflow for the identification and characterization of 4-Chloro-2-fluoroaniline is
based on its fundamental chemical properties. The diagram below illustrates the relationship
between the compound's name, its empirical formula, and its calculated molecular weight.

- Determines N Molecular Formula Calculates to N Molecular Weight
4-Chloro-2-fluoroaniline > CeHsCIEN > 145.56 g/mol

Click to download full resolution via product page

Caption: Logical relationship for identifying 4-Chloro-2-fluoroaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Chloro-2-fluoroaniline molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294793#4-chloro-2-fluoroaniline-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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